Cas no 133181-46-1 (Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-3-methyl-1-propyl-)

• Product Name: Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-3-methyl-1-propyl-
• CAS No: 133181-46-1
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 1232717
• Update Time: 2024-08-03

Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-3-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-3-methyl-1-propyl-

• Inchi： 1S/C10H13N3O2S/c1-3-4-13-6-5-16-8(11)7(6)9(14)12(2)10(13)15/h5H,3-4,11H2,1-2H3
• InChI Key： FDLYJOMDRDZTJV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(N)SC=C2N1CCC

Computed Properties

• Exact Mass: 239.07299

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 420.5±55.0 °C(Predicted)
• PSA: 66.64
• pka: -1.46±0.20(Predicted)